molecular formula C15H8Cl2N6O B8474180 1-(3,4-Dichlorophenyl)-5-pyridin-3-yl-1H-pyrazole-3-carbonyl azide CAS No. 623158-60-1

1-(3,4-Dichlorophenyl)-5-pyridin-3-yl-1H-pyrazole-3-carbonyl azide

Cat. No.: B8474180
CAS No.: 623158-60-1
M. Wt: 359.2 g/mol
InChI Key: MQEKQLFHQCBKNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3,4-Dichlorophenyl)-5-pyridin-3-yl-1H-pyrazole-3-carbonyl azide is a useful research compound. Its molecular formula is C15H8Cl2N6O and its molecular weight is 359.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

623158-60-1

Molecular Formula

C15H8Cl2N6O

Molecular Weight

359.2 g/mol

IUPAC Name

1-(3,4-dichlorophenyl)-5-pyridin-3-ylpyrazole-3-carbonyl azide

InChI

InChI=1S/C15H8Cl2N6O/c16-11-4-3-10(6-12(11)17)23-14(9-2-1-5-19-8-9)7-13(21-23)15(24)20-22-18/h1-8H

InChI Key

MQEKQLFHQCBKNE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)C2=CC(=NN2C3=CC(=C(C=C3)Cl)Cl)C(=O)N=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 3 (100 mg, 0.27 mmol) and t-butyl alcohol (28.4 μL, 0.30 mmol) in DMF (5 mL, anhydrous) was cooled to 0° C. Diphenylphosphoryl azide (64 μL, 0.30 mmol) was added to the solution. Triethylamine (103 μL, 0.60 mmol) was then added over 10 min. The solution was stirred 1 h at 0° C. and allowed to warm to room temperature and stir 16 h. The reaction was quenched with H2O and extracted with EtOAc. The combined organic layers were washed with H2O, dried (brine and MgSO4), filtered, and concentrated in vacuo. The resulting oil was purified by flash chromatography by eluting with hexane-EtOAc (1:1). Collected 4 (86 mg, 90%) as a yellow crystalline solid.
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3
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100 mg
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reactant
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28.4 μL
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5 mL
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64 μL
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103 μL
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reactant
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Synthesis routes and methods II

Procedure details

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COC(=O)c1cc(-c2cccnc2)n(-c2ccc(Cl)c(Cl)c2)n1
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